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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888 Get Quote

An In-depth Technical Guide to the Safe Handling of Bromo-PEG2-bromide

This document provides a comprehensive overview of the safety and handling precautions for

Bromo-PEG2-bromide (CAS No. 31255-10-4). It is intended for researchers, scientists, and

drug development professionals who may work with this substance. The information compiled

herein is based on available safety data for the compound and structurally related chemicals.

Compound Identification and Properties
Bromo-PEG2-bromide is a hydrophilic PEG linker that contains two bromide groups. These

bromide moieties are effective leaving groups for nucleophilic substitution reactions.[1][2][3]

The polyethylene glycol (PEG) spacer enhances the solubility of the molecule in aqueous

media.[1][2][3]

Table 1: Compound Identification
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Identifier Value Reference

Chemical Name
1,2-bis(2-
bromoethoxy)ethane

[2]

Synonym Bromo-PEG2-bromide [1][2]

CAS Number 31255-10-4 [1][2]

Molecular Formula C₆H₁₂Br₂O₂ [1][2]

Molecular Weight ~276 g/mol [1][2]

| Purity | Typically ≥98% |[1] |

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance
Data not available; likely a
liquid or solid

Solubility
Increased solubility in aqueous

media due to PEG spacer
[1][2]

Storage Condition

Long-term: -20°C; Short-term:

0 - 4°C. Store in a dry, dark

place.

[1][2]

| Shipping Condition | Shipped under ambient temperature as a non-hazardous chemical |[2][4]

|

Hazard Identification and Safety Precautions
While specific hazard classification for Bromo-PEG2-bromide is not readily available, data

from structurally similar brominated compounds suggest that it should be handled with care.

The primary hazards are associated with skin and eye contact, inhalation, and ingestion.

Table 3: Potential Hazard Classifications (Inferred) Note: This classification is inferred from a

similar compound (Bromo-PEG2-methyl ester) and general knowledge of brominated organic
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compounds. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier.

Hazard Class GHS Category Hazard Statement Reference

Skin
Corrosion/Irritation

Category 1C / 2

H314: Causes
severe skin burns
and eye damage /
H315: Causes skin
irritation

[5]

Serious Eye

Damage/Irritation
Category 1 / 2A

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

[5]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation |[5] |

Precautionary Statements:
Users should adhere to the following precautions:

P260: Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

P264: Wash hands and any exposed skin thoroughly after handling.[5][6]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[5][7]

P302+P352: IF ON SKIN: Wash with plenty of water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][7]

Experimental Protocols and Handling Procedures
Engineering Controls
All work with Bromo-PEG2-bromide should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[5][8] An eyewash station and safety shower should be
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readily accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling this compound.

Table 4: Recommended Personal Protective Equipment

PPE Type Specification Rationale Reference

Eye/Face Protection

Chemical safety
goggles or a face
shield.

To prevent eye
contact which can
cause serious
irritation or
damage.

[5][7][10]

Hand Protection

Chemical-resistant

gloves (e.g., nitrile).

Check manufacturer

data for breakthrough

times.

To prevent skin

contact, irritation, and

potential burns.

[5][7][10]

Skin/Body Protection

A lab coat should be

worn. For larger

quantities, consider

additional protective

clothing.

To protect skin and

personal clothing from

contamination.

[5][6]

| Respiratory Protection | Not typically required if used in a fume hood. If ventilation is

inadequate, use a NIOSH-approved respirator. | To prevent inhalation of vapors or aerosols

which may cause respiratory irritation. |[9][11] |
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Caption: A workflow for the safe handling of Bromo-PEG2-bromide.
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Emergency and First-Aid Procedures
In case of exposure, immediate action is critical. The following protocols should be followed.

Routes of Exposure & Immediate Actions

First Aid Response

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Remove Contaminated Clothing.
Wash Skin with Copious Water

for at least 15 min.

Rinse Cautiously with Water
for at least 15 min.

Remove Contact Lenses.

Wash Out Mouth with Water.
Do NOT Induce Vomiting.

Seek Medical Attention
If Symptoms Persist or Are Severe

Click to download full resolution via product page

Caption: Logic diagram for emergency response to exposure incidents.

Experimental Protocols for Emergency Response:
Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[5] If symptoms such as respiratory irritation, coughing, or shortness of breath

occur or persist, seek medical attention.[5][11]

Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected skin with

copious amounts of water and soap for at least 15 minutes.[5][11] If skin irritation or a

burning sensation occurs, seek medical advice.[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to separate the eyelids with fingers to ensure adequate rinsing.[5] Remove contact

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1667888?utm_src=pdf-body-img
https://broadpharm.com/msds/bp-25108
https://broadpharm.com/msds/bp-25108
https://nj.gov/health/eoh/rtkweb/documents/fs/0252.pdf
https://www.carlroth.com/medias/SDB-2P0N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA2OTZ8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd3WVM4NU1UZzJOakU1TlRJek1UQXlMMU5FUWw4eVVEQk9YMGxGWDBWT0xuQmtaZ3xkYWRiOTBiNDI4MzJhNWMzOWQ5NGE0NDBmN2M5NmRjNGFjZWY2YTU2ZWIxNTk2ZDExMmFhNjM1YTc1NjcxMzFj
https://broadpharm.com/msds/bp-25108
https://nj.gov/health/eoh/rtkweb/documents/fs/0252.pdf
https://broadpharm.com/msds/bp-25108
https://broadpharm.com/msds/bp-25108
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lenses if present and easy to do so.[5][6] If eye irritation persists, get medical attention.[5]

Ingestion: Wash out the mouth thoroughly with water.[5] Do not induce vomiting. Call a

poison control center or doctor if you feel unwell.[5]

Spill, Storage, and Disposal
Spill Cleanup Protocol

Evacuate: Ensure non-essential personnel are clear of the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain & Absorb: For liquid spills, cover with an inert, non-combustible absorbent material

such as sand or diatomaceous earth.[5][10] Do not use combustible materials like paper

towels for large spills.[12]

Collect: Carefully sweep or scoop the absorbed material into a sealable, chemically

compatible container clearly labeled for chemical waste.[5][12]

Decontaminate: Clean the spill area with a suitable laboratory detergent and water. Dispose

of all cleaning materials as contaminated solid waste.[12]

Storage
Store Bromo-PEG2-bromide in a tightly sealed container in a dry, dark, and well-ventilated

area.[4][9] The recommended long-term storage temperature is -20°C.[1][2] Keep it segregated

from incompatible materials, such as strong oxidizing agents, strong bases, and metals.[5][9]

Disposal Protocol
Under no circumstances should Bromo-PEG2-bromide or its waste be disposed of down the

drain.[12] It must be treated as halogenated organic chemical waste.

Container Selection: Use a clean, dry, and chemically compatible waste container with a

secure cap.[12]
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Labeling: Before adding waste, the container must be clearly labeled as "Halogenated

Organic Waste" and must include the full chemical name, "Bromo-PEG2-bromide".[12]

Waste Segregation:

Liquid Waste: Unused or waste Bromo-PEG2-bromide should be transferred to the

labeled liquid waste container inside a fume hood.[12]

Solid Waste: All contaminated materials (e.g., gloves, absorbent pads, wipes) must be

collected in a separate, sealed plastic bag or container labeled as "Solid Waste with

Bromo-PEG2-bromide".[12]

Collection: Store the sealed waste containers in a designated satellite accumulation area.

[12] Arrange for pickup and disposal by the institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste contractor.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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